1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-3,6-dimethyl-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C16H16N4O/c1-9-7-13-15(14(21)8-9)10(2)19-20(13)16-17-11-5-3-4-6-12(11)18-16/h3-6,9H,7-8H2,1-2H3,(H,17,18)
• InChI Key: NVBDDNHNDRYFFX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(=NN2C3=NC4=CC=CC=C4N3)C)C(=O)C1
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a chemical compound that has gained attention in recent years due to its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes, such as histone deacetylases and topoisomerases, which are involved in various cellular processes.
Biochemical and Physiological Effects
1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, as well as the production of pro-inflammatory cytokines. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one in lab experiments is its potential use as an anticancer agent. Additionally, this compound has been shown to have anti-inflammatory properties, which could be useful in studying various inflammatory diseases. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell lines.

Future Directions

There are several future directions for the study of 1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one. One direction is the further study of its potential use as an anticancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies could investigate the potential use of this compound in the treatment of inflammatory diseases, such as rheumatoid arthritis. Finally, future studies could focus on the development of less toxic analogs of 1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one for use in scientific research.

Scientific Research Applications

1-(1H-benzimidazol-2-yl)-3,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one has shown potential for use in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines in vitro.